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  4. 5-(2-Bromoprop-2-enylsulfanyl)-4-(4-methoxyphenyl)-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
5-(2-Bromoprop-2-enylsulfanyl)-4-(4-methoxyphenyl)-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 5-(2-Bromoprop-2-enylsulfanyl)-4-(4-methoxyphenyl)-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 332393-00-7
VCID: VC0430184
InChI: InChI=1S/C21H21BrN2O3S2/c1-12(22)11-28-20-23-18-17(15-9-21(2,3)27-10-16(15)29-18)19(25)24(20)13-5-7-14(26-4)8-6-13/h5-8H,1,9-11H2,2-4H3
SMILES: CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC(=C)Br)C4=CC=C(C=C4)OC)C
Molecular Formula: C21H21BrN2O3S2
Molecular Weight: 493.4g/mol

5-(2-Bromoprop-2-enylsulfanyl)-4-(4-methoxyphenyl)-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 332393-00-7

Main Products

VCID: VC0430184

Molecular Formula: C21H21BrN2O3S2

Molecular Weight: 493.4g/mol

5-(2-Bromoprop-2-enylsulfanyl)-4-(4-methoxyphenyl)-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 332393-00-7

CAS No. 332393-00-7
Product Name 5-(2-Bromoprop-2-enylsulfanyl)-4-(4-methoxyphenyl)-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C21H21BrN2O3S2
Molecular Weight 493.4g/mol
IUPAC Name 5-(2-bromoprop-2-enylsulfanyl)-4-(4-methoxyphenyl)-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C21H21BrN2O3S2/c1-12(22)11-28-20-23-18-17(15-9-21(2,3)27-10-16(15)29-18)19(25)24(20)13-5-7-14(26-4)8-6-13/h5-8H,1,9-11H2,2-4H3
Standard InChIKey IMAIIWYPZUMASD-UHFFFAOYSA-N
SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC(=C)Br)C4=CC=C(C=C4)OC)C
Canonical SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC(=C)Br)C4=CC=C(C=C4)OC)C
PubChem Compound 1819227
Last Modified Nov 11 2021
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